Cas no 946370-48-5 (2-(2,4-dichlorophenoxy)-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)acetamide)

• Product Name: 2-(2,4-dichlorophenoxy)-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)acetamide
• CAS No: 946370-48-5
• MF: C₁₅H₁₄Cl₂N₂O₃
• MW: 341.1892619133
• CID: 6205766
• PubChem ID: 16942479
• Update Time: 2025-06-14

2-(2,4-dichlorophenoxy)-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dichlorophenoxy)-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)acetamide
• AKOS024646894
• 2-(2,4-dichlorophenoxy)-N-(4,5,6,7-tetrahydrobenzo[c]isoxazol-3-yl)acetamide
• F2414-0053
• 946370-48-5

• Inchi： 1S/C15H14Cl2N2O3/c16-9-5-6-13(11(17)7-9)21-8-14(20)18-15-10-3-1-2-4-12(10)19-22-15/h5-7H,1-4,8H2,(H,18,20)
• InChI Key： FSYMPRVBTRNTIZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC(NC1=C2C(CCCC2)=NO1)=O)Cl

Computed Properties

• Exact Mass: 340.0381477g/mol
• Monoisotopic Mass: 340.0381477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 64.4Ų

Additional information on 2-(2,4-dichlorophenoxy)-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)acetamide

Recent Advances in the Study of 2-(2,4-Dichlorophenoxy)-N-(4,5,6,7-Tetrahydro-2,1-Benzoxazol-3-yl)Acetamide (CAS: 946370-48-5)

The compound 2-(2,4-dichlorophenoxy)-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)acetamide (CAS: 946370-48-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzoxazole scaffold and dichlorophenoxy moiety, has demonstrated promising biological activities, particularly in the context of enzyme inhibition and potential therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its potential in drug development.

One of the key findings from recent research is the compound's ability to act as a potent inhibitor of specific enzymes involved in inflammatory pathways. In vitro studies have shown that 946370-48-5 exhibits high selectivity and efficacy in targeting cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The compound's structural features, including the dichlorophenoxy group, appear to enhance its binding affinity to the active site of COX-2, thereby reducing enzymatic activity. This discovery has sparked interest in developing derivatives of 946370-48-5 for the treatment of inflammatory diseases such as arthritis and chronic pain.

Further investigations into the pharmacokinetic properties of 2-(2,4-dichlorophenoxy)-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)acetamide have revealed its favorable absorption and distribution profiles. Animal studies indicate that the compound achieves adequate plasma concentrations following oral administration, with a half-life that supports once-daily dosing. These findings are critical for advancing the compound into preclinical development, as they address key challenges related to bioavailability and metabolic stability. Researchers are now exploring formulation strategies to further enhance its solubility and reduce potential first-pass metabolism.

In addition to its anti-inflammatory potential, recent studies have uncovered the compound's role in modulating cellular signaling pathways associated with cancer. Preliminary data suggest that 946370-48-5 may inhibit the proliferation of certain cancer cell lines by interfering with key oncogenic pathways. For instance, the compound has been shown to downregulate the expression of proteins involved in the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various malignancies. These findings highlight the versatility of 946370-48-5 and its potential as a multi-targeted therapeutic agent.

Despite these promising results, challenges remain in the development of 2-(2,4-dichlorophenoxy)-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)acetamide as a drug candidate. Issues such as potential off-target effects and long-term toxicity need to be thoroughly investigated. Current research efforts are focused on conducting comprehensive safety assessments and optimizing the compound's structure to minimize adverse effects while maintaining its therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, the recent advancements in the study of 946370-48-5 underscore its potential as a valuable tool in chemical biology and drug discovery. Its dual role in inflammation and cancer pathways positions it as a promising candidate for further development. Future research should prioritize mechanistic studies, structural optimization, and translational research to fully realize its therapeutic potential. The ongoing exploration of this compound exemplifies the dynamic interplay between chemical innovation and biological discovery in modern pharmaceutical science.